Cas no 944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE)
944901-92-2 structure
Product Name:2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
CAS No:944901-92-2
MF:C8H10ClN3
MW:183.638100147247
CID:1000992
PubChem ID:55263785
Update Time:2025-04-20
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE
- DTXSID60717066
- 944901-92-2
- AKOS006305076
- AB59048
-
- Inchi: 1S/C8H10ClN3/c1-5-6-4-10-3-2-7(6)12-8(9)11-5/h10H,2-4H2,1H3
- InChI Key: UQGMAVPWQITSAU-UHFFFAOYSA-N
- SMILES: ClC1N=C(C)C2=C(CCNC2)N=1
Computed Properties
- Exact Mass: 183.0563250g/mol
- Monoisotopic Mass: 183.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.8Ų
2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
944901-92-2 (2-CHLORO-4-METHYL-5,6,7,8-TETRAHYDROPYRIDO[4,3-D]PYRIMIDINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk